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Compound of Interest

Compound Name:
4-Methyl-6-(methylthio)pyrimidin-

2-ol

Cat. No.: B189747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological activities of 4-Methyl-6-(methylthio)pyrimidin-2-ol, a pyrimidine derivative of

interest in medicinal chemistry and agrochemical research.

Chemical Identity and Properties
The IUPAC name for the compound is 4-Methyl-6-(methylthio)pyrimidin-2-ol. It is also

commonly known by its synonym, 6-Methyl-2-(methylthio)pyrimidin-4-ol.

Property Value Reference

CAS Number 6328-58-1 [1]

Molecular Formula C6H8N2OS [2]

Molecular Weight 156.21 g/mol [2]

Appearance Colorless solid [1]

SMILES CC1=CC(=NC(=O)N1)SC [2]
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A detailed and efficient method for the synthesis of 4-Methyl-6-(methylthio)pyrimidin-2-ol has

been reported, starting from 6-Methyl-2-thiouracil.

Experimental Protocol
Materials:

6-Methyl-2-thioxasulfinyl-1,2,3,4-tetrahydropyrimidin-4-one (6-Methyl-2-thiouracil) (98%)

Sodium hydroxide (97%)

Iodomethane

Water

Ice

Procedure:[1]

A suspension of sodium hydroxide (15.7 g, 381 mmol) in 500 mL of water is stirred for 10

minutes at room temperature.

To this suspension, 6-Methyl-2-thioxasulfinyl-1,2,3,4-tetrahydropyrimidin-4-one (53.5 g, 369

mmol) is added, and the mixture is stirred for 10 minutes until complete dissolution.

Iodomethane (28.99 mL, 461 mmol) is then added dropwise to the solution.

The reaction mixture is stirred for 4 hours at room temperature.

Upon completion of the reaction, the resulting colorless solid is collected by filtration.

The solid is washed with ice-cold water (2 x 100 mL).

The final product, 6-methyl-4-hydroxy-2-methylthiopyrimidine, is dried under vacuum at 60

°C.

This procedure yields a high purity product (98% yield)[1].
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Biological Activities and Potential Applications
Derivatives of 4-Methyl-6-(methylthio)pyrimidin-2-ol have shown promising biological

activities, particularly as plant growth stimulants and antimicrobial agents.

Plant Growth Stimulant Activity
Novel 2-amino-substituted derivatives of 6-methylpyrimidin-4-ol, synthesized from the parent

compound, have demonstrated significant plant growth-stimulating properties. These

derivatives exhibited activities ranging from 46-93% compared to the standard heteroauxin[3].

This suggests the potential for developing novel plant growth regulators based on this chemical

scaffold.

Antimicrobial Potential
While specific quantitative data for the antimicrobial activity of 4-Methyl-6-
(methylthio)pyrimidin-2-ol is not readily available in the reviewed literature, the broader class

of pyrimidine derivatives is well-known for its diverse antimicrobial effects. The methylthio

group is a versatile functional group that can be modified to generate a library of compounds

for antimicrobial screening[4].

Experimental and Logical Workflows
To facilitate further research and development, the following workflows are proposed.

Synthesis and Derivatization Workflow
The synthesis of 4-Methyl-6-(methylthio)pyrimidin-2-ol and its subsequent derivatization for

structure-activity relationship (SAR) studies can be streamlined as follows:
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Synthesis of Core Compound

Derivatization for SAR Studies

6-Methyl-2-thiouracil

ReactionNaOH, H2O

Iodomethane

4-Methyl-6-(methylthio)pyrimidin-2-ol 4-Methyl-6-
(methylthio)pyrimidin-2-ol Modification Library of Derivatives
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Synthesis and Derivatization Workflow

Biological Screening Workflow
A logical workflow for the biological evaluation of the synthesized compounds is outlined below.

This process involves initial screening for desired activities, followed by more detailed

quantitative analysis for promising candidates.
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Biological Screening Workflow
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Mechanism of Action Considerations
The mechanism of action for methylthiopyrimidine derivatives can be varied. The methylthio

group can act as a leaving group in nucleophilic aromatic substitution reactions, allowing for the

introduction of various functional groups at that position, which can then interact with biological

targets[4]. Furthermore, the pyrimidine core is a well-known scaffold in medicinal chemistry that

can interact with a wide range of biological targets, including enzymes and receptors[5]. For

thiopurine drugs, which share some structural similarities, the mechanism is thought to involve

a combination of antimetabolic and pro-apoptotic actions[6]. Further research is needed to

elucidate the specific mechanism of action for 4-Methyl-6-(methylthio)pyrimidin-2-ol and its

derivatives.

Conclusion
4-Methyl-6-(methylthio)pyrimidin-2-ol is a readily synthesizable pyrimidine derivative with

demonstrated potential for the development of new agrochemicals and pharmaceuticals. The

versatility of the methylthio group allows for the creation of diverse chemical libraries for

structure-activity relationship studies. Further investigation into its quantitative biological

activities and mechanism of action is warranted to fully explore its therapeutic and commercial

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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